Cas no 2445790-25-8 (Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate
• CAS No: 2445790-25-8
• MF: C₁₀H₁₅BrO₂
• MW: 247.128902673721
• CID: 5820980
• PubChem ID: 155821408
• Update Time: 2025-10-29

Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2445790-25-8
• Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate
• EN300-26623896

• Inchi： 1S/C10H15BrO2/c1-10(2,3)13-9(12)8-4-7(5-8)6-11/h6,8H,4-5H2,1-3H3/b7-6-
• InChI Key： BGPZSGNCNITUNR-SREVYHEPSA-N
• SMILES： Br/C=C1\CC(C(=O)OC(C)(C)C)C\1

Computed Properties

• Exact Mass: 246.02554g/mol
• Monoisotopic Mass: 246.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate (CAS No. 2445790-25-8)

Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate (CAS No. 2445790-25-8) is a highly specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique bromomethylidene and cyclobutane structural motifs, serves as a versatile intermediate in the synthesis of complex molecules. Its tert-butyl ester group enhances stability, making it a preferred choice for various applications, including drug discovery and material science.

The growing interest in Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate can be attributed to its role in facilitating C-C bond formation and ring-opening reactions, which are critical in constructing bioactive molecules. Researchers are particularly intrigued by its potential in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a hot topic in modern drug development. The compound's ability to act as a building block for cyclobutane-containing scaffolds aligns with the current trend of exploring strained rings in medicinal chemistry.

From a synthetic perspective, CAS No. 2445790-25-8 offers a balance between reactivity and selectivity. Its bromomethylidene moiety enables facile functionalization, while the cyclobutane ring introduces steric constraints that can influence stereochemical outcomes. This makes it a valuable tool for asymmetric synthesis and catalysis, areas that are frequently searched by chemists seeking innovative methodologies.

In addition to its pharmaceutical applications, Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate has potential uses in material science. Its rigid cyclobutane core can contribute to the design of high-performance polymers and liquid crystals, addressing the demand for advanced materials with tailored properties. This dual applicability underscores its relevance in interdisciplinary research.

Quality and purity are paramount when working with CAS No. 2445790-25-8. Reputable suppliers ensure that the compound meets stringent analytical standards, including HPLC and NMR validation. Researchers often inquire about storage conditions and handling protocols to maintain its integrity, reflecting the compound's sensitivity to moisture and light.

The future of Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate looks promising, with ongoing studies exploring its utility in green chemistry and sustainable synthesis. As the scientific community prioritizes environmentally friendly practices, this compound's role in atom-economical reactions and catalytic processes is likely to expand. Its compatibility with flow chemistry setups further enhances its appeal for industrial-scale applications.

In summary, Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate (CAS No. 2445790-25-8) is a multifaceted compound with broad implications in drug discovery, material science, and methodology development. Its unique structural features and reactivity profile position it as a key player in advancing cutting-edge research. For scientists seeking reliable chemical intermediates or exploring novel synthetic routes, this compound offers unparalleled opportunities for innovation.